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Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Nitro Red (CAS: 56431-61-9). It

outlines the necessary personal protective equipment (PPE), handling procedures, and

disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary
While specific occupational exposure limits for Nitro Red are not readily available, the following

table summarizes its key identifiers and hazard statements.

Parameter Value Reference

Chemical Name Nitro Red [1][2]

CAS Number 56431-61-9 [1][2]

Molecular Formula C16H10N4Na2O9S2 [1]

Molecular Weight 512.38 g/mol [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure safety when handling Nitro Red, the following personal

protective equipment is mandatory.

PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes and

dust particles that can cause

serious eye irritation.[1][3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Prevents skin contact which

can cause irritation.[1][3]

Respiratory Protection

A NIOSH-approved respirator

should be used when handling

the powder, especially if dust

formation is likely. Work should

be conducted in a well-

ventilated area, preferably

within a chemical fume hood.

[1][3]

Protects against inhalation of

dust particles that may cause

respiratory irritation.[1]

Experimental Protocols
Detailed experimental protocols for specific applications of Nitro Red are not available in the

provided search results. Researchers should consult peer-reviewed literature for

methodologies relevant to their specific research goals.

Handling and Storage Procedures
Safe Handling:

Ventilation: Always handle Nitro Red in a well-ventilated area, preferably inside a chemical

fume hood to minimize inhalation of dust or vapors.[1][3]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[1][3] Do not breathe in

dust, fumes, gas, mist, vapors, or spray.[1]
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Grounding: Take precautionary measures against static discharge.

Hygiene: Wash hands thoroughly after handling.[1]

Storage:

Container: Keep the container tightly closed and store in a dry, well-ventilated place.[1]

Incompatibilities: Store away from strong oxidizing agents.

Conditions to Avoid: Avoid dust formation.[3]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment as outlined above.[1]

[3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1][3]

Cleanup: Sweep up and shovel the material. Avoid creating dust. Place in a suitable, closed

container for disposal.[3]

Disposal Plan
All waste contaminated with Nitro Red, including unused product, solutions, and contaminated

materials (e.g., gloves, wipes), must be treated as hazardous waste.

Waste Segregation: Collect all Nitro Red waste in a designated, properly labeled hazardous

waste container.[4] The container should be clearly marked as "Hazardous Waste: Nitro
Red" and kept closed when not in use.[4]

Disposal: Dispose of the contents and container in accordance with local, state, and federal

regulations at an appropriate treatment and disposal facility.[1] Do not dispose of it with

regular laboratory trash.

Workflow for Safe Handling of Nitro Red
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Caption: Logical workflow for the safe handling of Nitro Red, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Nitro Red]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584791#personal-protective-equipment-for-
handling-nitro-red]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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